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Introduction

4-Formyl-2-methoxyphenyl cyclopropanecarboxylate is a versatile bifunctional building

block in organic synthesis, integrating the reactive aldehyde functionality of vanillin with the

unique conformational and electronic properties of a cyclopropane ring. This unique

combination makes it a valuable precursor for the synthesis of a diverse range of heterocyclic

compounds and complex molecular architectures, with potential applications in medicinal

chemistry and materials science. The vanillin core, a well-known privileged scaffold in drug

discovery, provides a platform for generating derivatives with a wide spectrum of biological

activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4] The

cyclopropanecarboxylate moiety introduces conformational rigidity and metabolic stability,

which are desirable features in drug design.[5][6][7]

This document provides an overview of the potential applications of 4-Formyl-2-
methoxyphenyl cyclopropanecarboxylate as a building block and details experimental

protocols for its utilization in key synthetic transformations.
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Key Features and Potential Applications
The reactivity of 4-Formyl-2-methoxyphenyl cyclopropanecarboxylate is centered around

its two primary functional groups: the aldehyde and the cyclopropanecarboxylate ester.

Aldehyde Group: The formyl group is a versatile handle for a wide array of chemical

transformations, including:

Reductive amination: To introduce diverse amine functionalities.

Wittig and Horner-Wadsworth-Emmons reactions: For the formation of carbon-carbon

double bonds.

Condensation reactions: With active methylene compounds to form chalcones and other

intermediates.

Multicomponent reactions: Such as the Biginelli or Hantzsch reactions for the rapid

construction of complex heterocyclic scaffolds.[8]

Cyclopropanecarboxylate Group: This moiety can serve multiple roles:

Rigid Scaffold: The cyclopropane ring provides a three-dimensional structure that can be

exploited to control the orientation of substituents and enhance binding to biological

targets.[6]

Bioisosteric Replacement: It can act as a bioisostere for other groups, influencing the

pharmacokinetic and pharmacodynamic properties of a molecule.

Modulating Group: The ester can be hydrolyzed to the corresponding carboxylic acid,

which can then be further functionalized.

Diagram of Synthetic Potential
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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